molecular formula C10H9FINO2 B8448179 2-Fluoro-6-iodo-3-(2-methoxyethoxy)benzonitrile

2-Fluoro-6-iodo-3-(2-methoxyethoxy)benzonitrile

Cat. No. B8448179
M. Wt: 321.09 g/mol
InChI Key: CNXIGADGXIWZPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Fluoro-6-iodo-3-(2-methoxyethoxy)benzonitrile is a useful research compound. Its molecular formula is C10H9FINO2 and its molecular weight is 321.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Fluoro-6-iodo-3-(2-methoxyethoxy)benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Fluoro-6-iodo-3-(2-methoxyethoxy)benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Fluoro-6-iodo-3-(2-methoxyethoxy)benzonitrile

Molecular Formula

C10H9FINO2

Molecular Weight

321.09 g/mol

IUPAC Name

2-fluoro-6-iodo-3-(2-methoxyethoxy)benzonitrile

InChI

InChI=1S/C10H9FINO2/c1-14-4-5-15-9-3-2-8(12)7(6-13)10(9)11/h2-3H,4-5H2,1H3

InChI Key

CNXIGADGXIWZPX-UHFFFAOYSA-N

Canonical SMILES

COCCOC1=C(C(=C(C=C1)I)C#N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of Example 68A (104 mg, 0.39 mmol), 1-bromo-2-methoxyethane (0.088 mL) and K2CO3 (163 mg) in acetone (3 mL) was heated to 60° C. for 18 hours, cooled to room temperature, and partitioned between diethyl ether and water. The extract was dried (MgSO4), filtered, and concentrated to provide 122 mg of the desired product. MS (ESI(+)) m/e 334 (M+H)+.
Quantity
104 mg
Type
reactant
Reaction Step One
Quantity
0.088 mL
Type
reactant
Reaction Step One
Name
Quantity
163 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One

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